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Compound of Interest

Compound Name: 1-Benzyl-2-bromobenzene

Cat. No.: B3021675

1-Benzyl-2-bromobenzene (CAS No: 23450-18-2), also known as 2-Bromodiphenylmethane,
is an aromatic organic compound characterized by a benzene ring substituted with both a
benzyl group and a bromine atom at adjacent positions.[1] This structure makes it a valuable
and versatile intermediate in organic synthesis, particularly in the development of complex
molecules for the pharmaceutical and materials science sectors.[2] The presence of the bromo
group provides a reactive handle for a variety of transformations, most notably transition metal-
catalyzed cross-coupling reactions, while the overall lipophilic nature of the molecule dictates
its solubility and handling characteristics.[2][3]

This guide provides a comprehensive overview of the safety protocols, handling procedures,
and essential physicochemical properties of 1-Benzyl-2-bromobenzene. It is intended for
researchers, chemists, and drug development professionals who will be handling this
compound in a laboratory setting. The causality behind each recommendation is explained to
foster a deeper understanding of safe laboratory practice.

Section 1: Physicochemical and Spectroscopic Data

Understanding the fundamental properties of a chemical is the first step in safe and effective
handling. The data below has been consolidated for quick reference.
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Property Value Source
CAS Number 23450-18-2 [415]
Molecular Formula Ci3zHuBr [1][4]
Molecular Weight 247.13 g/mol [1114]
Appearance Pale yellow to colorless liquid [2]
Boiling Point 311.2 +11.0 °C at 760 mmHg [4]
Density 1.3+0.1 g/cm3 [4]
Flash Point 140.9 + 13.7 °C [4]
Soluble in organic solvents like
Solubility ethanol and acetone; insoluble  [2]
in water.
LogP 4.98 [4]

Section 2: Hazard Identification and Risk
Assessment

1-Benzyl-2-bromobenzene is classified as a hazardous substance. The following GHS
classifications are based on available safety data sheets for the compound.[6] It is imperative
to understand these hazards to implement appropriate safety controls.

GHS Classification Hazard Statement Pictogram

Skin Corrosion/Irritation, o
H315: Causes skin irritation.
Category 2

Serious Eye Damage/Irritation,  H319: Causes serious eye

Category 2A irritation.

Specific Target Organ Toxicity, H335: May cause respiratory

Single Exposure, Category 3 irritation.
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Causality Insight: The irritant nature of this compound is attributed to its reactivity and ability to
interact with biological macromolecules in the skin, eyes, and respiratory tract. While not
classified as corrosive, related structures like bromobenzyl bromides are known to be potent
lachrymators and can cause severe burns, warranting a high degree of caution.[7][8][9] The
toxicological properties have not been fully investigated, which necessitates handling it as a
potentially more hazardous substance than its current classification may indicate.[6][7]

Section 3: Safe Handling, Storage, and Engineering
Controls

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Engineering Controls

The primary line of defense is to minimize vapor and aerosol generation at the source.

e Fume Hood: All handling of 1-Benzyl-2-bromobenzene, including weighing, transferring,
and use in reactions, must be conducted inside a certified chemical fume hood with sufficient
airflow.[7][10]

e Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of vapors.[6]
[11]

o Safety Equipment: A safety shower and eyewash station must be readily accessible in the
immediate work area.[12]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards of the
chemical.

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[7][11] For operations with a higher risk
of splashing, a face shield should be worn in addition to goggles.

¢ Skin Protection:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC181791000&countryCode=US&language=en
https://en.wikipedia.org/wiki/Benzyl_bromide
https://www.fishersci.com/store/msds?partNumber=AC181780050&countryCode=US&language=en
http://angenechemical.com/sds/23450-18-2.pdf
https://www.fishersci.com/store/msds?partNumber=AC181791000&countryCode=US&language=en
https://www.benchchem.com/product/b3021675?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC181791000&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/B1150_AGHS.pdf
http://angenechemical.com/sds/23450-18-2.pdf
https://www.fishersci.com/store/msds?partNumber=AC105871000&productDescription=BENZYL+BROMIDE+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2118_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC181791000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105871000&productDescription=BENZYL+BROMIDE+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Gloves: Wear nitrile or other chemically resistant gloves. It is critical to select gloves based
on the manufacturer's chemical resistance data and to be mindful of breakthrough times.
Double-gloving may be appropriate for larger quantities or prolonged handling.

o Lab Coat: A flame-retardant lab coat or chemical-resistant apron should be worn to protect
street clothes and underlying skin.[13]

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable levels, or during emergency situations, a NIOSH/MSHA-approved respirator with
an organic vapor cartridge is required.[6][11]

Handling Procedures

e Avoid all direct contact with the substance.[7][12]
» Wash hands thoroughly with soap and water after handling and before breaks.[6][14]

¢ Use only non-sparking tools, and take precautionary measures against static discharge,
especially when handling larger quantities.[10][13]

e When not in use, keep containers tightly sealed to prevent the release of vapors.[7][13]

Storage Requirements

o Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[7]
[15]

o Keep the container tightly closed and sealed in an upright position.[7][13]

o Incompatibilities: Store separately from strong oxidizing agents, strong bases, alcohols,
amines, and reactive metals.[7]

Section 4: Reactivity and Synthetic Context

The utility of 1-Benzyl-2-bromobenzene stems from the reactivity of the C-Br bond. This bond
is a prime site for forming new carbon-carbon or carbon-heteroatom bonds, which is a
cornerstone of modern synthetic chemistry.
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» Cross-Coupling Reactions: It is an excellent substrate for palladium-catalyzed cross-coupling
reactions such as the Suzuki, Heck, and Stille reactions.[3] These reactions allow for the
precise construction of complex biaryl structures, which are common motifs in
pharmaceutical compounds.

o Organometallic Reagents: The compound can be converted into organometallic reagents,
such as Grignard or organolithium species. This transformation reverses the polarity at the
carbon atom, turning it into a potent nucleophile for forming new C-C bonds with various
electrophiles.[3][16]

The following diagram illustrates a typical laboratory workflow for using 1-Benzyl-2-
bromobenzene in a Suzuki cross-coupling reaction, a common application for this class of
compound.

Click to download full resolution via product page
Caption: Workflow for a Suzuki cross-coupling reaction.
Section 5: Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6][7]
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e In Case of Skin Contact: Take off immediately all contaminated clothing. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek immediate medical
attention.[6][7]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If breathing
is difficult or stops, provide artificial respiration. Seek immediate medical attention.[6][7]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[6][7]

o Spill Response: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and collect it
into a suitable, labeled container for disposal.[13][15] Do not allow the substance to enter
drains or waterways.[6][14]

Section 6: Disposal Considerations

Chemical waste must be managed responsibly to protect the environment.

» Waste Disposal: 1-Benzyl-2-bromobenzene and any contaminated materials must be
disposed of as hazardous waste.[6] This should be done through a licensed and approved
waste disposal company, in accordance with all federal, state, and local regulations.

o Contaminated Packaging: Empty containers may retain product residue and should be
treated as hazardous waste. Do not reuse empty containers.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: A Profile of a Versatile Synthetic
Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021675#safety-and-handling-of-1-benzyl-2-
bromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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